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Compound of Interest

Compound Name: TCO-PEG6-acid

Cat. No.: B11826421

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of TCO-PEG6-acid, a

key reagent in bioorthogonal chemistry, for live-cell imaging applications. The document details

the underlying principles, key applications, quantitative data, and step-by-step protocols to

enable researchers to effectively utilize this technology.

Introduction to TCO-PEG6-acid and Bioorthogonal
Chemistry
TCO-PEG6-acid is a heterobifunctional molecule combining a highly reactive trans-cyclooctene

(TCO) group and a carboxylic acid, connected by a six-unit polyethylene glycol (PEG) spacer.

This reagent is a cornerstone of the inverse-electron-demand Diels-Alder (iEDDA)

cycloaddition, a type of "click chemistry" that is exceptionally fast and specific.[1][2]

The key reaction involves the TCO group reacting with a tetrazine (Tz) moiety to form a stable

covalent bond.[2] This reaction is bioorthogonal, meaning it proceeds efficiently within a living

biological system without interfering with native biochemical processes.[1][3][4] The PEG6
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linker enhances the water solubility of the hydrophobic TCO group and provides flexibility,

which can improve the accessibility of the TCO for reaction with its tetrazine partner.[5]

Core Applications in Live-Cell Imaging
The unique properties of the TCO-tetrazine ligation make TCO-PEG6-acid a versatile tool for a

range of live-cell imaging applications:

Protein Labeling and Tracking: Site-specific labeling of proteins allows for real-time

visualization of their localization, trafficking, and dynamics within living cells.[1] This can be

achieved by introducing a tetrazine-bearing unnatural amino acid into the protein of interest,

followed by labeling with a TCO-functionalized fluorescent probe.

Cell Surface Glycan and Lipid Remodeling: Metabolic labeling strategies can be used to

introduce tetrazine groups onto cell surface glycans or lipids.[6][7][8] Subsequent labeling

with a TCO-conjugated fluorophore enables the imaging and study of membrane dynamics.

Antibody-Drug Conjugate (ADC) Development: Live-cell imaging is crucial for assessing the

efficacy and mechanism of action of ADCs.[9][10][11] TCO-PEG6-acid can be used to attach

fluorescent probes to antibodies, allowing for the visualization of antibody binding,

internalization, and payload delivery in real-time.

Spatiotemporal Control of Bioorthogonal Reactions: Light-activated tetrazines can be used in

combination with TCO-modified molecules to achieve precise spatial and temporal control

over labeling within living cells.[6][7][12]

Data Presentation
Table 1: Key Parameters for TCO-Tetrazine
Bioorthogonal Ligation
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Parameter Value/Characteristic Reference

Reaction Type

Inverse-electron-demand

Diels-Alder (iEDDA)

Cycloaddition

[1][2]

Reactants
trans-cyclooctene (TCO) and

Tetrazine (Tz)
[1][2]

Reaction Rate
Exceptionally fast, up to 10⁵ -

10⁶ M⁻¹s⁻¹
[1][2]

Biocompatibility
High; no catalyst required,

suitable for in vivo applications
[2]

Reaction Conditions
Aqueous buffers (pH 6-9),

room temperature
[2]

Byproducts Nitrogen gas (N₂) [2]

Stability
TCO and Tz moieties are

stable for long-term use
[2]

Table 2: Qualitative Comparison of Common
Bioorthogonal Reactions
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Reaction Speed
Biocompatibili
ty

Notes Reference

TCO-Tetrazine

Ligation
Very Fast Excellent

The fastest

known

bioorthogonal

reaction.

[1][2]

Strain-Promoted

Alkyne-Azide

Cycloaddition

(SPAAC)

Moderate Excellent

Slower than

TCO-tetrazine

ligation.

[13]

Staudinger

Ligation
Slow Good

The first-

generation

bioorthogonal

reaction.

[4]

Experimental Protocols
Protocol 1: Activation of TCO-PEG6-acid and
Conjugation to an Antibody
This protocol describes the conjugation of TCO-PEG6-acid to a primary amine on an antibody

to create a TCO-functionalized antibody for live-cell imaging.

Materials:

TCO-PEG6-acid

Antibody of interest in a suitable buffer (e.g., PBS, pH 7.4)

EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide)

Sulfo-NHS (N-hydroxysulfosuccinimide)

Anhydrous DMSO or DMF

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)
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Desalting column

Procedure:

Activation of TCO-PEG6-acid:

Dissolve TCO-PEG6-acid, EDC, and Sulfo-NHS in a 1:1.2:1.2 molar ratio in anhydrous

DMSO or DMF.

Incubate the reaction for 1-2 hours at room temperature to form the TCO-PEG6-NHS

ester.

Antibody Conjugation:

Add the freshly prepared TCO-PEG6-NHS ester solution to the antibody solution at a 10-

to 20-fold molar excess.

Incubate the reaction for 1-2 hours at room temperature or 2-4 hours at 4°C with gentle

shaking.

Quenching and Purification:

Quench the reaction by adding the quenching buffer to a final concentration of 50-100 mM

and incubate for 15 minutes at room temperature.

Remove excess, unreacted TCO-PEG6-NHS ester using a desalting column equilibrated

with an appropriate storage buffer for the antibody.

Characterization (Optional):

Determine the degree of labeling (DOL) by measuring the absorbance of the antibody at

280 nm and the TCO group at its absorbance maximum.

Protocol 2: Metabolic Labeling of Cell Surface Glycans
with a Tetrazine Moiety
This protocol describes the incorporation of azide groups onto the cell surface glycans through

metabolic labeling.
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Materials:

Cells of interest

Cell culture medium

Ac₄ManNAz (peracetylated N-azidoacetylmannosamine)

DMSO

Procedure:

Cell Seeding:

Seed cells in a suitable culture vessel (e.g., glass-bottom dish for imaging) and allow them

to adhere and grow to the desired confluency.

Metabolic Labeling:

Prepare a stock solution of Ac₄ManNAz in DMSO.

Add the Ac₄ManNAz stock solution to the cell culture medium to a final concentration of

25-50 µM.

Incubate the cells for 24-48 hours to allow for the metabolic incorporation of the azide

sugar into the cell surface glycans.

Protocol 3: Live-Cell Imaging of Tetrazine-Labeled Cells
with a TCO-Functionalized Antibody
This protocol describes the labeling of tetrazine-modified live cells with the TCO-functionalized

antibody for fluorescence microscopy.

Materials:

Tetrazine-labeled live cells (from Protocol 2)

TCO-functionalized antibody (from Protocol 1) conjugated to a fluorescent dye
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Live-cell imaging buffer (e.g., phenol red-free medium supplemented with HEPES)

Fluorescence microscope equipped with a live-cell imaging chamber

Procedure:

Cell Preparation:

Gently wash the tetrazine-labeled cells twice with pre-warmed live-cell imaging buffer to

remove any residual culture medium.

Labeling:

Dilute the TCO-functionalized antibody-fluorophore conjugate in the live-cell imaging buffer

to the desired final concentration (typically 1-10 µg/mL).

Add the antibody solution to the cells and incubate for 1-2 hours at 37°C in a CO₂

incubator.

Washing:

Remove the antibody solution and wash the cells three times with pre-warmed live-cell

imaging buffer to remove any unbound antibody.

Imaging:

Add fresh live-cell imaging buffer to the cells and proceed with imaging on the

fluorescence microscope.

Acquire images using the appropriate filter sets for the chosen fluorophore.

Visualizations
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Caption: Experimental workflow for live-cell imaging using TCO-PEG6-acid.
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Caption: TCO-Tetrazine ligation for live-cell imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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